Cas no 72269-94-4 (1,3,4-Thiadiazole-2,5-diamine, N-cyclohexyl-N-methyl-)

1,3,4-Thiadiazole-2,5-diamine, N-cyclohexyl-N-methyl- structure
72269-94-4 structure
Product Name:1,3,4-Thiadiazole-2,5-diamine, N-cyclohexyl-N-methyl-
CAS No:72269-94-4
MF:C9H16N4S
MW:212.315139770508
CID:1754094
PubChem ID:5308115
Update Time:2025-04-21

1,3,4-Thiadiazole-2,5-diamine, N-cyclohexyl-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazole-2,5-diamine, N-cyclohexyl-N-methyl-
    • SR-01000102311
    • BDBM37465
    • DTXSID701214954
    • ALBB-020325
    • MLS000120059
    • CCG-200095
    • N2-cyclohexyl-N2-methyl-1,3,4-thiadiazole-2,5-diamine
    • 2-N-cyclohexyl-2-N-methyl-1,3,4-thiadiazole-2,5-diamine
    • cid_5308115
    • SMR000096976
    • HMS2263D23
    • SR-01000102311-1
    • CHEMBL1310748
    • 72269-94-4
    • HMS1377D08
    • ChemDiv2_002890
    • N-Cyclohexyl-N-methyl-1,3,4-thiadiazole-2,5-diamine
    • (5-amino-1,3,4-thiadiazol-2-yl)-cyclohexyl-methyl-amine
    • AKOS004910889
    • Inchi: 1S/C9H16N4S/c1-13(7-5-3-2-4-6-7)9-12-11-8(10)14-9/h7H,2-6H2,1H3,(H2,10,11)
    • InChI Key: VBEHGFJVPHWMIR-UHFFFAOYSA-N
    • SMILES: S1C(N)=NN=C1N(C)C1CCCCC1

Computed Properties

  • Exact Mass: 212.10978
  • Monoisotopic Mass: 212.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.3A^2
  • XLogP3: 2.3

Experimental Properties

  • PSA: 55.04
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd